2-[6-(furan-2-yl)pyridazin-3-yl]sulfanyl-N-(4-methoxyphenyl)acetamide

• IUPAC Name: 2-[6-(furan-2-yl)pyridazin-3-yl]sulfanyl-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C17H15N3O3S/c1-22-13-6-4-12(5-7-13)18-16(21)11-24-17-9-8-14(19-20-17)15-3-2-10-23-15/h2-10H,11H2,1H3,(H,18,21)
• InChI Key: MHFQTWUHLSZKJZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CSC2=NN=C(C=C2)C3=CC=CO3
• Molecular Formula: C17H15N3O3S
• Molecular Weight: 341.4 g/mol

Description

This compound is a chemical substance that has been mentioned in various sources. It is also known as BDBM73183. It has been used in various studies and has shown potential in the field of medicinal chemistry.

Scientific Research Applications

Potential Research Areas for Similar Compounds

• Pharmacokinetics and Bioequivalence Studies : Studies on compounds with similar structures have focused on their pharmacokinetics, including bioequivalence between different formulations. For example, research on the nonsteroidal anti-inflammatory compound 2-methoxyphenyl 1-methyl-5-(p-methylbenzoylpyrrol)-2-acetamidoacetate showed that tablet and capsule formulations are bioequivalent based on their pharmacokinetic parameters (Annunziato & di Renzo, 1993).

• Metabolism and Metabolites Analysis : The metabolism of drugs and the analysis of their metabolites are crucial for understanding their efficacy and safety. Research on acetaminophen, a well-known analgesic, has detailed its metabolism, identifying several metabolites and their pathways, which could be similar to the processes involved with 2-[6-(furan-2-yl)pyridazin-3-yl]sulfanyl-N-(4-methoxyphenyl)acetamide (Mrochek et al., 1974).

• Toxicology and Safety Evaluations : Understanding the toxicological profile of chemical compounds is essential for their safe use in humans. Studies on furan and its metabolites in tobacco smokers, for instance, offer insights into the potential carcinogenic risks associated with exposure to furan compounds, which could be relevant for assessing the safety of related compounds (Kassem et al., 2020).

• Therapeutic Applications and Mechanisms of Action : Research into the mechanisms of action and therapeutic applications of compounds can uncover their potential benefits. For example, the study of ameziniummetilsulfate's cardiovascular effects provides insights into how similar compounds might be used to manage blood pressure and heart failure (Wilsmann et al., 1981).

• Allergic Reactions and Contact Dermatitis : Investigating the allergenic potential of compounds used in cosmetics and drugs can help identify risks and improve safety profiles. A study on allergic contact dermatitis to hair dye ingredients without cross-sensitivity to common allergens points to the importance of testing for allergic reactions in new compounds (Søsted et al., 2009).